Cas no 1936665-08-5 (1-(5-methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(5-methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1936665-08-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5716579
• PubChem ID: 130672822
• Update Time: 2025-10-19

1-(5-methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Methylpyridin-3-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1619569
• 1936665-08-5
• CID 130672822
• Cyclopropanecarboxaldehyde, 1-[(5-methyl-3-pyridinyl)methyl]-
• 1-(5-methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H13NO/c1-9-4-10(7-12-6-9)5-11(8-13)2-3-11/h4,6-8H,2-3,5H2,1H3
• InChI Key： YHPPQCMXSACCTL-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=NC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±20.0 °C(Predicted)
• pka: 5.82±0.20(Predicted)

Additional information on 1-(5-methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde

1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde, with the CAS number 1936665-08-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and an aldehyde group. The integration of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The core structure of 1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde consists of a cyclopropane ring, which is known for its high ring strain and reactivity. This strain can be harnessed in various chemical reactions to generate reactive intermediates, making it a valuable component in organic synthesis. The pyridine ring, substituted with a methyl group at the 5-position, adds electron-withdrawing effects, which can influence the electronic properties of the molecule. The aldehyde group further enhances the reactivity and functional diversity of the compound.

Recent studies have explored the potential of 1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde in medicinal chemistry. Researchers have investigated its ability to act as a chelating agent, which could be beneficial in metalloenzyme inhibition. Additionally, its unique electronic properties make it a promising candidate for use in fluorescent sensors and optoelectronic materials.

In terms of synthesis, several methods have been developed to prepare 1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde. One common approach involves the cycloaddition reaction between an alkyne and an enamine derivative, followed by oxidation to introduce the aldehyde group. This method not only ensures high yield but also provides excellent control over the stereochemistry of the product.

The physical and chemical properties of this compound have been extensively studied. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in light-responsive materials.

From an environmental perspective, 1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde has shown moderate biodegradability under aerobic conditions. This makes it a more sustainable option compared to other synthetic compounds with persistent environmental impacts.

In conclusion, 1-(5-Methylpyridin-3-yl)methylcyclopropane-1-carbaldehyde, with its unique structure and diverse functional groups, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, and ongoing studies aim to unlock its full potential in both academic and industrial settings.